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Compound of Interest

Compound Name: 14-Methyltricosanoyl-CoA

Cat. No.: B15550752 Get Quote

This document provides immediate safety, handling, and disposal protocols for 14-
Methyltricosanoyl-CoA, tailored for researchers, scientists, and drug development

professionals. The following procedures are based on best practices for handling analogous

long-chain fatty acyl-CoA compounds in a laboratory setting.

Immediate Safety and Personal Protective
Equipment (PPE)
A thorough risk assessment should be conducted before handling 14-Methyltricosanoyl-CoA.

Given its biochemical nature, it should be treated as potentially hazardous upon inhalation,

ingestion, or skin contact. The following table summarizes the recommended personal

protective equipment.
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Equipment Specification Purpose

Eye Protection

Chemical splash goggles

meeting ANSI Z87.1 standard.

[1]

Protects eyes from potential

splashes of solutions

containing the compound.

Face Protection
Face shield (in addition to

goggles).[1]

Recommended when there is

a significant risk of splashing.

[1]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).[1]

Provides a barrier against skin

contact. Gloves should be

inspected for integrity before

each use.[1]

Double-gloving.[1]

Recommended when handling

concentrated solutions or for

prolonged procedures.[1]

Body Protection
Fully-buttoned laboratory coat.

[1]

Protects skin and personal

clothing from contamination.[1]

Chemical-resistant apron.

Recommended when handling

larger quantities or when there

is a higher risk of splashes.[1]

Respiratory Protection
Work in a certified chemical

fume hood.[1]

Prevents inhalation of any

aerosols or particulates.[1]

NIOSH-approved respirator.

May be required based on a

comprehensive risk

assessment, especially if a

fume hood is not available.

Operational Plan: Step-by-Step Handling Protocol
A structured approach is crucial when working with a novel compound like 14-
Methyltricosanoyl-CoA. The following protocol provides a general workflow.

1. Preparation and Planning:
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Obtain and Review SDS: Before beginning any work, obtain the specific Safety Data Sheet

for 14-Methyltricosanoyl-CoA from the manufacturer. While a specific SDS was not publicly

available, general safety practices for similar compounds should be followed.

Designate a Workspace: All handling of the compound should occur in a designated area

within a certified chemical fume hood.[1]

Prepare Spill Kit: Ensure a spill kit appropriate for biochemicals is readily accessible.

2. Reconstitution and Aliquoting:

Pre-label Tubes: Prepare and label all necessary vials before opening the primary container.

Controlled Environment: Perform all weighing and reconstitution of the solid compound

within a chemical fume hood to minimize inhalation risk.[1]

Use Appropriate Solvent: Dissolve the compound in a solvent as recommended by the

manufacturer or based on its chemical properties.

Aliquot for Storage: Prepare single-use aliquots to avoid repeated freeze-thaw cycles. Store

as recommended by the manufacturer, typically at -20°C or -80°C.

3. Experimental Use:

Mindful Technique: Handle all solutions with care to prevent splashes and spills.[1]

Avoid Contamination: Use sterile techniques and filtered pipette tips to maintain the integrity

of the compound and prevent cross-contamination.

4. Post-Experiment:

Decontamination: Wipe down the work area in the fume hood with an appropriate

deactivating solution or 70% ethanol.[1]

Hand Washing: Wash hands thoroughly with soap and water after handling the compound

and before leaving the laboratory.
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Disposal Plan
Proper disposal of 14-Methyltricosanoyl-CoA and associated waste is critical to prevent

environmental contamination and ensure laboratory safety.

Waste Segregation:

Solid Waste: All disposable items that have come into contact with the compound (e.g.,

pipette tips, microfuge tubes, gloves) should be placed in a dedicated, sealed hazardous

waste container.[1]

Liquid Waste: Unused solutions containing the compound should be collected in a clearly

labeled, sealed hazardous waste container. Do not pour down the drain.

Container Labeling: All waste containers must be clearly labeled with the contents, including

the full chemical name and any associated hazards.

Institutional Guidelines: Follow all local and institutional regulations for the disposal of

chemical waste.

Compound Data
Property Value

Molecular Formula C45H82N7O17P3S

Molecular Weight 1118.16 g/mol

Canonical SMILES

O[C@H]1--INVALID-LINK--

(O)=O)COP(OP(OCC(C)(C)--INVALID-LINK--

C(NCCC(NCCSC(CCCCCCCCCCCCC(CCCC

CCCCC)C)=O)=O)=O)(O)=O)

(O)=O">C@@HN2C3=NC=NC(N)=C3N=C2

Storage Conditions Store in a sealed container away from light.

Data sourced from Alfa Chemistry.[2]
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Figure 1: General Workflow for Handling 14-Methyltricosanoyl-CoA
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Caption: Figure 1: General Workflow for Handling 14-Methyltricosanoyl-CoA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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